BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Chemical Properties of Allyl Cinnamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyl cinnamate

Cat. No.: B045370

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl cinnamate (C12H12032) is an ester of cinnamic acid and allyl alcohol, recognized for its
characteristic fruity, balsamic aroma.[1] While extensively used in the fragrance and flavor
industries, its chemical properties and potential biological activities are of increasing interest to
the scientific community. This document provides an in-depth technical overview of the
chemical properties of allyl cinnamate, including its physicochemical characteristics,
spectroscopic data, synthesis and purification protocols, and a summary of its known reactivity
and biological potential. All guantitative data is presented in structured tables for clarity and
comparative analysis. Methodologies for key experimental procedures are detailed to facilitate
reproducibility.

Chemical and Physical Properties

Allyl cinnamate is a colorless to pale yellow liquid at room temperature.[2][3] It iSs an organic
compound classified as an aromatic ester.[2] Its primary applications are in the fragrance and
flavor industries due to its pleasant fruity aroma reminiscent of peach, apricot, and pineapple.

[11(31[4]

Table 1: Physicochemical Properties of Allyl Cinnamate
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Property Value Reference(s)
rop-2-enyl (E)-3-phenylprop-

IUPAC Name prop-2-enyl (£)-3-phenylprop [5]
2-enoate
Allyl 3-phenylacrylate,

Synonyms -y p- y Y [2][5]
Cinnamic acid allyl ester

CAS Number 1866-31-5 [5]

Molecular Formula C12H1202 [51[6]

Molecular Weight 188.22 g/mol [51[7]

Appearance Colorless to pale yellow liquid [21[31[4]
Fruity, pineapple, spicy,

Odor y p PP picy [1]14]
balsamic aroma

Boiling Point 150-152 °C at 15 mmHg [3][8]

Density 1.050-1.056 g/mL at 25 °C [11[31[5]

Refractive Index (n2°/D)

1.562-1.569

[1I(31[5]

Flash Point

> 100 °C (> 212 °F)

[1]

Vapor Pressure

0.003 mmHg at 20 °C

[1]

Solubility and Stability

Allyl cinnamate's solubility is characteristic of a medium-sized organic ester. It is practically

insoluble in water but soluble in organic solvents like alcohol and various oils.[3][5][9] It is

almost insoluble in propylene glycol.[3]

For storage, allyl cinnamate should be kept in tightly sealed containers in a cool, dry, and well-

ventilated area, away from heat and strong oxidizing agents.[4][9] It is stable under

recommended storage conditions, though it may be susceptible to hydrolysis by strong acids or

bases.[3][9]

Table 2: Solubility and Storage Data
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Parameter Description Reference(s)
Water Solubility Insoluble [31I519]
Organic Solvent Solubility Soluble in alcohol and oils [3115119]

Store tightly sealed under inert
Storage Conditions gas in a cool, well-ventilated [4119]

area

Spectroscopic Data

The structural identification of allyl cinnamate is confirmed through various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR)

spectroscopy, and Mass Spectrometry (MS).

Table 3: Spectroscopic Data for Allyl Cinnamate

Technique Key Data Points Reference(s)
1H NMR Spectra available for review. [10]

13C NMR Spectra available for review. [6]

FTIR (ATR) Spectrum available for review. [5]

Mass spectrum available in

Mass Spectrometry (El 11][12][13
P y ED) NIST database. 2]

] Standard non-polar: 1524,
Kovats Retention Index [5][11]
1537; Standard polar: 2258

Experimental Protocols
Synthesis via Fischer Esterification

Allyl cinnamate is commercially produced through the direct esterification of cinnamic acid
with allyl alcohol, typically catalyzed by a strong acid like sulfuric acid.[2][3][9] This reaction is a
classic example of Fischer esterification.[14][15]
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Methodology:

¢ Reactant Setup: In a round-bottom flask equipped with a reflux condenser (a Dean-Stark
trap is recommended to remove water and drive the equilibrium), dissolve trans-cinnamic
acid (1.0 equivalent) in an excess of allyl alcohol (e.g., 5-10 equivalents).[1][15][16]

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H2SOa4) or
p-toluenesulfonic acid to the solution.[1][2]

e Reflux: Heat the reaction mixture to reflux and maintain for 1 to 4 hours. The reaction
progress should be monitored using thin-layer chromatography (TLC).[1][15]

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Dilute
the mixture with an organic solvent such as diethyl ether or ethyl acetate.[1][16]

» Neutralization: Transfer the mixture to a separatory funnel and carefully wash with a
saturated aqueous solution of sodium bicarbonate (NaHCOs) to neutralize the remaining
acid. Subsequently, wash the organic layer with brine (saturated NaCl solution).[1][11]

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent like
magnesium sulfate (MgSOa) or sodium sulfate (Naz2S0a). Filter off the drying agent and
concentrate the organic solvent under reduced pressure using a rotary evaporator to yield
the crude allyl cinnamate.[1][11]

Cinnamic Acid +

Heat Reflux > Cool & Dilute Wash with NaHCO3 »| D1y (Na2s04) & Purification :
ﬂg:ﬁé‘;‘iz@g [(1-4 hours) [(Diethyl Ether) & Brine [ Concentrate (Distillation or Chromatography) FUTRA CENTE D

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Allyl Cinnamate.

Purification

The crude product from the synthesis can be purified by vacuum distillation or column
chromatography to remove unreacted starting materials and byproducts.[2][17]
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Methodology (Fractional Distillation):

o Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation.
Ensure all joints are properly sealed.[18]

« Distillation: Add the crude allyl cinnamate and a few boiling chips to the distillation flask.
Begin heating the flask gently under reduced pressure (e.g., 15 mmHg).[3][18]

» Fraction Collection: Collect the fraction that distills at the boiling point of allyl cinnamate
(150-152 °C at 15 mmHg).[3] Monitor the temperature at the head of the column to ensure
proper separation.[18]

Analytical Characterization

NMR Spectroscopy:

o Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent
(e.g., CDCI3) in an NMR tube.[11]

» Data Acquisition: Acquire *H and 3C NMR spectra on a suitable NMR spectrometer.[11] The
resulting spectra can be compared with reference data to confirm the structure.[6][10]

IR Spectroscopy:

o Sample Preparation: For a liquid sample like allyl cinnamate, a thin film can be prepared by
placing a drop of the neat liquid between two KBr or NaCl salt plates.[19] Alternatively, an
ATR-FTIR spectrometer can be used by placing a drop directly on the crystal.[12]

» Data Acquisition: Acquire the FTIR spectrum over the standard range (e.g., 4000-400 cm~1).
[19] The spectrum should show characteristic peaks for the ester carbonyl (C=0) group, C=C
double bonds, and aromatic C-H bonds.

Mass Spectrometry (GC-MS):

o Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent
(e.g., dichloromethane or ethyl acetate).[12][19]
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e GC-MS Conditions: Inject the sample into a GC-MS system equipped with a suitable
capillary column (e.g., non-polar DB-5ms). Use a temperature program to separate the
components.[12][19]

o Data Analysis: The mass spectrometer, typically using electron ionization (EI), will generate a
mass spectrum for the eluting compound. This spectrum can be compared with library data
(e.g., NIST) to confirm the identity and assess the purity of the allyl cinnamate.[12][13]

Reactivity and Biological Activity

Allyl cinnamate, as an ester, can undergo hydrolysis under acidic or basic conditions to yield
cinnamic acid and allyl alcohol. The presence of two double bonds (one in the allyl group and
one in the cinnamate backbone) allows for addition reactions.

Recent studies have highlighted the antimicrobial potential of cinnamic acid derivatives.[20][21]
Cinnamate esters have shown activity against various pathogenic fungi and bacteria.[16][22]
While specific studies on allyl cinnamate are limited, the general mechanism for cinnamates is
believed to involve the disruption of the microbial cell membrane and interaction with cellular
components like ergosterol in fungi.[8][13]

Cinnamate Ester
(e.g., Allyl Cinnamate)

Intracellular Targets
(Nucleic Acids, Proteins)

Cell Membrane
(Ergosterol Interaction) Cell Wall

Membrane Disruption &
Permeability Increase

Cell Growth Inhibition
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Caption: Postulated antimicrobial mechanism of action for cinnamate esters.

Safety and Handling

Allyl cinnamate is considered moderately toxic by ingestion and can be a human skin irritant.
[9] When heated to decomposition, it may emit acrid smoke and irritating fumes.[9] Standard
laboratory safety precautions should be followed.

o Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including
chemical-impermeable gloves and safety goggles.[15] Avoid contact with skin and eyes and
inhalation of vapors.[8][15]

o First Aid: In case of skin contact, wash immediately with copious amounts of water.[14] If eye
contact occurs, rinse cautiously with water for several minutes.[15] If swallowed, get medical
help.[15]

» Fire: Use dry powder or carbon dioxide extinguishers in the event of a fire.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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